N-{5-[(4-fluorophenyl)methyl]-1,3,4-oxadiazol-2-yl}-2-(thiophen-2-yl)acetamide

• IUPAC Name: N-[5-[(4-fluorophenyl)methyl]-1,3,4-oxadiazol-2-yl]-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C15H12FN3O2S/c16-11-5-3-10(4-6-11)8-14-18-19-15(21-14)17-13(20)9-12-2-1-7-22-12/h1-7H,8-9H2,(H,17,19,20)
• InChI Key: HDTAUKKOLAUGLE-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CC(=O)NC2=NN=C(O2)CC3=CC=C(C=C3)F
• Molecular Formula: C15H12FN3O2S
• Molecular Weight: 317.3 g/mol
• CAS No.: 954599-26-9

Description

The compound N-{5-[(4-fluorophenyl)methyl]-1,3,4-oxadiazol-2-yl}-2-(thiophen-2-yl)acetamide features a 1,3,4-oxadiazole core substituted at position 5 with a 4-fluorobenzyl group and at position 2 with an acetamide moiety linked to a thiophen-2-yl group. The 1,3,4-oxadiazole ring is a privileged scaffold in medicinal chemistry due to its metabolic stability and hydrogen-bonding capacity, while the 4-fluorophenyl and thiophene groups contribute to lipophilicity and π-π interactions, respectively .

Biological Activity

N-{5-[(4-fluorophenyl)methyl]-1,3,4-oxadiazol-2-yl}-2-(thiophen-2-yl)acetamide is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article discusses its synthesis, biological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Synthesis

The compound features an oxadiazole ring, which is a five-membered heterocyclic structure known for its diverse biological activities. The synthesis of this compound typically involves the reaction of 4-fluorobenzylamine with a suitable nitrile oxide precursor under controlled conditions. The general synthetic route can be summarized as follows:

• Formation of Nitrile Oxide : Generated in situ from hydroximoyl chloride.
• Cyclization Reaction : Reaction with 4-fluorobenzylamine in the presence of a base (e.g., triethylamine) and dichloromethane as a solvent.
• Final Derivatization : The thiophenyl group is introduced through further reactions to yield the final product.

Antimicrobial Properties

Research indicates that compounds containing oxadiazole moieties exhibit significant antimicrobial activity. For instance, derivatives similar to N-{5-[(4-fluorophenyl)methyl]-1,3,4-oxadiazol-2-yl}-2-(thiophen-2-yl)acetamide have shown effectiveness against various bacterial strains, including Staphylococcus aureus and Escherichia coli. A study reported that oxadiazole derivatives exhibited minimum inhibitory concentrations (MICs) ranging from 6.25 µg/mL to 32 µg/mL against these pathogens .

Antifungal Activity

The compound has also been evaluated for antifungal properties. In vitro studies demonstrated that it could inhibit the growth of fungi such as Fusarium oxysporum, outperforming commercial fungicides like hymexazol. The antifungal activity is attributed to the presence of the oxadiazole ring, which enhances interaction with fungal cell membranes .

The biological activity of N-{5-[(4-fluorophenyl)methyl]-1,3,4-oxadiazol-2-yl}-2-(thiophen-2-yl)acetamide is believed to involve several mechanisms:

• Enzyme Inhibition : The compound may act as an inhibitor for specific enzymes crucial for microbial survival.
• Disruption of Membrane Integrity : By integrating into microbial membranes, it can disrupt their integrity, leading to cell death.
• Interference with Metabolic Pathways : It may interfere with metabolic pathways by mimicking natural substrates or cofactors.

Case Studies and Research Findings

Several studies have highlighted the biological significance of oxadiazole derivatives:

• Anticancer Activity : Certain oxadiazole compounds have shown promise in inhibiting cancer cell proliferation. For example, a derivative demonstrated IC50 values in the low micromolar range against various cancer cell lines .
• Anti-tubercular Activity : Some oxadiazole derivatives were tested against Mycobacterium tuberculosis, showing promising results with MIC values as low as 0.045 µg/mL . This suggests potential for developing new anti-tubercular agents.
• Pharmacological Studies : A comprehensive review found that modifications on the oxadiazole ring significantly impact biological activity, indicating a structure-activity relationship (SAR) that can guide future drug design .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares the target compound with structurally or functionally related derivatives, highlighting substituents, biological activities, and key findings:

Compound Name	Core Structure	Substituents	Biological Activity	Key Findings	Reference
N-{5-[(4-Fluorophenyl)methyl]-1,3,4-oxadiazol-2-yl}-2-(thiophen-2-yl)acetamide	1,3,4-Oxadiazole	5: 4-Fluorobenzyl; 2: Thiophen-2-yl-acetamide	Not reported in evidence	Structural similarity to DGAT2 inhibitors and antimicrobial scaffolds
CDD-934506	1,3,4-Oxadiazole	5: 4-Methoxyphenyl; 2: Sulfanyl-linked 4-nitrophenyl-acetamide	Not specified	Demonstrates the impact of electron-withdrawing nitro groups on solubility
2-((5-(5-Bromobenzofuran-2-yl)-1,3,4-oxadiazol-2-yl)thio)-N-(4-fluorophenyl)acetamide	1,3,4-Oxadiazole	5: 5-Bromobenzofuran; 2: Thio-linked 4-fluorophenyl-acetamide	Tyrosinase inhibition	Bromobenzofuran enhances steric bulk, improving enzyme binding
5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-yl-2-sulfanyl acetamide derivatives	1,3,4-Oxadiazole	5: 4-Chlorophenyl; 2: Sulfanyl-linked N-alkyl/aryl-acetamide	Antimicrobial (6f, 6o most active)	Chlorophenyl substitution correlates with antimicrobial potency; low cytotoxicity
GSK1570606A	Thiazole	Thiazole core; 4-Fluorophenyl-acetamide linked to pyridinyl-thiazole	DGAT2 inhibition	Fluorophenyl enhances lipophilicity; thiazole improves metabolic stability
N-(4-Fluorophenyl)-2-{[4-ethyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide	1,2,4-Triazole	Triazole core; 5: Thiophen-2-yl; 3: Sulfanyl-linked 4-fluorophenyl-acetamide	Not reported	Triazole core may alter pharmacokinetics compared to oxadiazole

Structural and Functional Insights

Substituent Effects on Bioactivity :

• Fluorophenyl vs. Chlorophenyl : Chlorophenyl-substituted oxadiazoles (e.g., ) exhibit stronger antimicrobial activity than fluorophenyl analogs, likely due to increased electron-withdrawing effects enhancing target binding .
• Thiophene vs. Benzofuran : Thiophene-containing compounds (e.g., target compound) favor π-π stacking, whereas bromobenzofuran derivatives () introduce steric bulk, improving tyrosinase inhibition .

Linker Modifications :

• Sulfanyl (S–) vs. Direct Acetamide Linkage : Sulfanyl linkers (e.g., CDD-934506 in ) enhance flexibility and solubility but may reduce metabolic stability compared to direct acetamide bonds .

Core Heterocycle Variations :

• Oxadiazole vs. Thiazole/Triazole : Oxadiazoles generally exhibit superior metabolic stability over thiazoles (e.g., GSK1570606A) and triazoles (), making them preferable for prolonged biological activity .